Cas no 313990-48-6 (3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-
• CAS No: 313990-48-6
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 1452559
• Update Time: 2024-08-25

3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-

• Inchi： 1S/C10H11N3S/c1-6-3-7(2)5-8(4-6)9-11-10(14)13-12-9/h3-5H,1-2H3,(H2,11,12,13,14)
• InChI Key： MSYNUJHWLVNRIN-UHFFFAOYSA-N
• SMILES： N1C(C2=CC(C)=CC(C)=C2)=NC(=S)N1

Computed Properties

• Exact Mass: 205.06753

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 317.5±52.0 °C(Predicted)
• PSA: 36.42
• pka: 8.44±0.20(Predicted)